4-Methoxybenzo[b]thiophene-2-carboxylic acid

• IUPAC Name: 4-methoxy-1-benzothiophene-2-carboxylic acid
• InChI: InChI=1S/C10H8O3S/c1-13-7-3-2-4-8-6(7)5-9(14-8)10(11)12/h2-5H,1H3,(H,11,12)
• InChI Key: HTOLZPMMZRKTCP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C=C(SC2=CC=C1)C(=O)O
• Molecular Formula: C10H8O3S
• DSSTOX Substance ID: DTXSID20627793
• Molecular Weight: 208.24 g/mol
• CAS RN: 476199-14-1

Description

4-Methoxybenzo[b]thiophene-2-carboxylic acid is an organic compound with the molecular formula C10H8O3S. It has a molecular weight of 208.24 g/mol.

Molecular Structure Analysis

The molecular structure of 4-Methoxybenzo[b]thiophene-2-carboxylic acid consists of a benzothiophene ring substituted with a methoxy group at the 4-position and a carboxylic acid group at the 2-position.

Physical And Chemical Properties Analysis

4-Methoxybenzo[b]thiophene-2-carboxylic acid is a solid substance. It should be stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C.

Scientific Research Applications

Plant Growth Regulation

4-Methoxybenzo[b]thiophene-2-carboxylic acid and its derivatives, like 4-methoxybenzo[b]thienyl-3-acetic acid, have shown potential in enhancing plant growth. This application is significant in agriculture and horticulture for improving crop yields and plant health (Schuetz & Titus, 1967).

Synthesis of Benzo[b]thiophenes

4-Methoxybenzo[b]thiophene-2-carboxylic acid plays a role in the synthesis of various benzo[b]thiophenes, which are useful in organic chemistry and materials science. The compound has been used in studies involving the thermal rearrangement of methoxybenzaldehyde derivatives to produce benzo[b]thiophenes (Rahman & Scrowston, 1983).

Crystal and Molecular Structure Analysis

Research has been conducted on the crystal and molecular structures of methoxybenzo[b]thiophenes, including derivatives of 4-methoxybenzo[b]thiophene-2-carboxylic acid. These studies are important for understanding the physical and chemical properties of these compounds (Mullica et al., 1996).

Photochromic Compounds Synthesis

4-Methoxybenzo[b]thiophene-2-carboxylic acid derivatives have been used in the synthesis of photochromic thieno-2H-chromenes, which are compounds that change color upon exposure to light. This has applications in the development of smart materials and optical devices (Queiroz et al., 2000).

Chemical Reaction Studies

The compound has been studied for its reactivity in various chemical reactions, such as decarboxylation and bromination. Understanding these reactions is essential for synthesizing and manipulating complex organic molecules (Jackson & Bowlus, 1980).

Safety And Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapors/spray) and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Citations

Discovery of fluorescent coumarin-benzo [b] thiophene 1, 1-dioxide conjugates as mitochondria-targeting antitumor STAT3 inhibitors

G Cai, W Yu, D Song, W Zhang, J Guo, J Zhu… - European journal of …, 2019 - Elsevier

STAT3 has been extensively studied as a potential antitumor target. Though studies on regulating STAT3 mainly focus on the inhibition of STAT3 phosphorylation at Tyr705 residue, the …

Number of citations: 46 www.sciencedirect.com

Synthesis and Structure–Activity Relationship Studies of 2‐(1,3,4‐Oxadiazole‐2(3H)‐thione)‐3‐amino‐5‐arylthieno[2,3‐b]pyridines as Inhibitors of DRAK2

P Leonczak, LJ Gao, AT Ramadori… - …, 2014 - Wiley Online Library

In recent years, DAPK‐related apoptosis‐inducing protein kinase 2 (DRAK2) has emerged as a promising target for the treatment of a variety of autoimmune diseases and for the …

Number of citations: 24 chemistry-europe.onlinelibrary.wiley.com